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Sodium Benzo[d]thiazole-2-sulfinate: A
Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Sodium benzo[d]thiazole-2-sulfinate is a versatile organic compound that has garnered

interest in various fields, particularly in synthetic chemistry and potentially in drug discovery. As

a member of the benzothiazole and sulfinate salt families, it exhibits unique chemical properties

that make it a valuable building block for the synthesis of more complex molecules. This

technical guide provides an in-depth overview of the physical and chemical properties of

sodium benzo[d]thiazole-2-sulfinate, detailed experimental protocols for its synthesis and

analysis, and an exploration of its reactivity.

Core Physical and Chemical Properties
The fundamental properties of sodium benzo[d]thiazole-2-sulfinate are summarized below.

These properties are essential for its handling, characterization, and application in research

and development.
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Property Value Source(s)

Molecular Formula C₇H₄NNaO₂S₂ [1]

Molecular Weight 221.2 g/mol [1]

IUPAC Name
sodium 1,3-benzothiazole-2-

sulfinate
[1]

CAS Number 61073-62-9 [1]

Appearance Solid

Solubility Water soluble [2]

Storage Conditions

Keep in a dark place, inert

atmosphere, room

temperature.

Stability
Stable at room temperature for

prolonged periods.
[3]

Molar Absorptivity ε = 1826 M⁻¹ cm⁻¹ at 310 nm [2]

Note: Experimental values for melting point and specific solubility in various solvents are not

readily available in the reviewed literature.

Synthesis and Characterization
The synthesis of sodium benzo[d]thiazole-2-sulfinate can be achieved through a multi-step

process starting from the commercially available benzothiazole disulfide. The general synthetic

workflow is outlined below.

Benzothiazole Disulfide Methyl Benzo[d]thiazole-2-sulfinate  NBS, DCM/MeOH   Sodium Benzo[d]thiazole-2-sulfinate  NaOH, THF/H₂O  

Click to download full resolution via product page

Caption: Synthetic workflow for sodium benzo[d]thiazole-2-sulfinate.
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Experimental Protocols
1. Synthesis of Methyl Benzo[d]thiazole-2-sulfinate[3]

Materials: Benzothiazole disulfide, N-bromosuccinimide (NBS), Dichloromethane (DCM),

Methanol (MeOH).

Procedure:

Dissolve benzothiazole disulfide in a 1:1 (v/v) mixture of dichloromethane and methanol.

Add 5 equivalents of N-bromosuccinimide (NBS) to the solution.

Stir the reaction mixture at room temperature. The reaction progress can be monitored by

thin-layer chromatography.

Upon completion, the reaction mixture is worked up by washing with aqueous solutions to

remove unreacted NBS and succinimide.

The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is

removed under reduced pressure.

The crude product is purified by flash column chromatography to yield methyl

benzo[d]thiazole-2-sulfinate.

2. Synthesis of Sodium Benzo[d]thiazole-2-sulfinate[3]

Materials: Methyl benzo[d]thiazole-2-sulfinate, Sodium hydroxide (NaOH), Tetrahydrofuran

(THF), Water.

Procedure:

Dissolve the purified methyl benzo[d]thiazole-2-sulfinate in a mixture of tetrahydrofuran

and water.

Add one equivalent of sodium hydroxide.
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Stir the mixture at room temperature. The hydrolysis can be monitored by the

disappearance of the starting material using TLC or HPLC.

Upon completion, the tetrahydrofuran is removed under reduced pressure.

The aqueous solution is then lyophilized or carefully evaporated to dryness to yield

sodium benzo[d]thiazole-2-sulfinate as a solid.

3. Analytical Characterization: High-Performance Liquid Chromatography (HPLC)[2]

Instrumentation: A standard HPLC system equipped with a UV detector is suitable.

Column: A Thermo RP C18 column (100 x 4.6 mm, 5 µm particle size) or equivalent.

Mobile Phase: A gradient of methanol in water. For example, starting with 30% methanol in

water and increasing to 95% methanol in water over 15 minutes.

Flow Rate: 1.0 mL/min.

Injection Volume: 20 µL.

Detection: UV absorbance at 255 nm.

Expected Retention Time: Approximately 1.44 minutes under the specified conditions.[2]

Chemical Reactivity
Sodium benzo[d]thiazole-2-sulfinate, as a sulfinate salt, can exhibit versatile reactivity, acting

as a nucleophile, an electrophile, or a radical precursor depending on the reaction conditions.

[4]

Nucleophilic Reactivity
The sulfinate anion is a potent nucleophile and can participate in various substitution and

addition reactions. A general representation of its nucleophilic character is the reaction with an

electrophile (E⁺).
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Sodium Benzo[d]thiazole-2-sulfinate

Substituted Benzothiazole

Electrophile (E⁺)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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